Cas no 62788-37-8 (1,2-Cyclododecanedione, 3-(3-oxobutyl)-)

• Product Name: 1,2-Cyclododecanedione, 3-(3-oxobutyl)-
• CAS No: 62788-37-8
• MF: C₁₆H₂₆O₃
• MW: 266.375845432281
• CID: 431183
• PubChem ID: 71382744
• Update Time: 2025-04-19

1,2-Cyclododecanedione, 3-(3-oxobutyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Cyclododecanedione, 3-(3-oxobutyl)-
• 3-(3-oxobutyl)cyclododecane-1,2-dione
• 62788-37-8
• DTXSID20805115

• Inchi： 1S/C16H26O3/c1-13(17)11-12-14-9-7-5-3-2-4-6-8-10-15(18)16(14)19/h14H,2-12H2,1H3
• InChI Key： NKELVTUYQYXRAR-UHFFFAOYSA-N
• SMILES： O=C1C(CCCCCCCCCC1CCC(C)=O)=O

Computed Properties

• Exact Mass: 266.18828
• Monoisotopic Mass: 266.18819469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• PSA: 51.21